Cas no 5680-29-5 (5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole)
5680-29-5 structure
Product Name:5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole
CAS No:5680-29-5
MF:C16H16N4OS
MW:312.389441490173
CID:1603100
PubChem ID:2258597
Update Time:2025-04-21
5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole
- 1H-tetrazole, 5-[[2-(4-methylphenoxy)ethyl]thio]-1-phenyl-
- 1-Phenyl-5-(2-p-tolyloxy-ethylsulfanyl)-1H-tetrazole
- 5-[2-(4-methylphenoxy)ethylsulfanyl]-1-phenyltetrazole
- 5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetraazole
- CB12623
- SMSF0006939
- BIM-0009771.P001
- AKOS000544839
- AR-422/11668229
- Cambridge id 5680295
- 5680-29-5
- CBMicro_009781
- DTXSID40367341
-
- Inchi: 1S/C16H16N4OS/c1-13-7-9-15(10-8-13)21-11-12-22-16-17-18-19-20(16)14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
- InChI Key: BAXMFPZSWFGGOU-UHFFFAOYSA-N
- SMILES: S(C1=NN=NN1C1C=CC=CC=1)CCOC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 312.10468
- Monoisotopic Mass: 312.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 511°C at 760 mmHg
- Flash Point: 262.8°C
- Refractive Index: 1.647
- PSA: 52.83
5-{[2-(4-methylphenoxy)ethyl]sulfanyl}-1-phenyl-1H-tetrazole Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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